Cas no 25297-83-0 (Benzenesulfonic acid,4-nitro-, 1,3-propanediyl ester (9CI))

• Product name: Benzenesulfonic acid,4-nitro-, 1,3-propanediyl ester (9CI)
• CAS No: 25297-83-0
• MF: C₁₅H₁₄N₂O₁₀S₂
• MW: 446.40906
• CID: 272620
• PubChem ID: 135743

Benzenesulfonic acid,4-nitro-, 1,3-propanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-nitro-, 1,3-propanediyl ester (9CI)
• Propane-1,3-diyl bis(4-nitrobenzene-1-sulfonate)
• DTXSID00948135
• Benzenesulfonic acid, 4-nitro-, 1,3-propanediyl ester
• 25297-83-0

• Inchi： InChI=1S/C15H14N2O10S2/c18-16(19)12-2-6-14(7-3-12)28(22,23)26-10-1-11-27-29(24,25)15-8-4-13(5-9-15)17(20)21/h2-9H,1,10-11H2
• InChI Key： FZAWXVRAAXEYGI-UHFFFAOYSA-N
• SMILES： O=[N+](C1=CC=C(S(OCCCOS(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)(=O)=O)C=C1)[O-]

Computed Properties

• Exact Mass: 446.00902
• Monoisotopic Mass: 446.008986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 195

Experimental Properties

• Density: 1.556
• Boiling Point: 670.1°C at 760 mmHg
• Flash Point: 359°C
• Refractive Index: 1.603
• PSA: 173.02